Cas no 86671-86-5 (1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone)

• Product Name: 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone
• CAS No: 86671-86-5
• MF: C₁₅H₉ClN₂O₃
• MW: 300.69656252861
• MDL: MFCD00138602
• CID: 3030406
• PubChem ID: 2777178
• Update Time: 2025-06-07

1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 1H-2-BENZOPYRAN-1,3,4-TRIONE 4-[N-(4-CHLOROPHENYL)HYDRAZONE]
• 1H-isochromene-1,3,4-trione 4-[N-(4-chlorophenyl)hydrazone]
• (4Z)-4-[2-(4-chlorophenyl)hydrazin-1-ylidene]-3,4-dihydro-1H-2-benzopyran-1,3-dione
• AKOS030240415
• 4-[(4-chlorophenyl)diazenyl]-1-hydroxyisochromen-3-one
• MFCD00138602
• AKOS005100333
• 8C-088
• 86671-86-5
• 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone

• MDL： MFCD00138602
• Inchi： 1S/C15H9ClN2O3/c16-9-5-7-10(8-6-9)17-18-13-11-3-1-2-4-12(11)14(19)21-15(13)20/h1-8,19H/b18-17+
• InChI Key： KWORWFXENZDQRG-ISLYRVAYSA-N
• SMILES： ClC1C=CC(=CC=1)/N=N/C1C(=O)OC(=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 300.0301698Da
• Monoisotopic Mass: 300.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone

Introduction to 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone (CAS No. 86671-86-5)

1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone, with the CAS number 86671-86-5, is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound belongs to the class of hydrazones and is characterized by its distinctive molecular structure, which includes a 1H-isochromene core and a 4-chlorophenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable subject of study.

The molecular formula of 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone is C₁₇H₁₂ClN₃O₃, and its molecular weight is approximately 339.75 g/mol. The compound's structure consists of a planar aromatic system with conjugated double bonds, which contribute to its stability and reactivity. The presence of the hydrazone functional group (−NHN=CH−) is particularly noteworthy, as it can participate in various chemical reactions and interactions, making the compound versatile for both synthetic and biological applications.

In recent years, significant advancements have been made in understanding the biological activities of 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone. Research has shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. This characteristic makes it a promising candidate for the development of therapeutic agents aimed at treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone has also been investigated for its potential anticancer effects. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This finding suggests that 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacological profile of 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone has also been explored in preclinical studies. These studies have evaluated its bioavailability, metabolism, and toxicity. Results indicate that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.

In addition to its potential therapeutic applications, 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone has been used as a synthetic intermediate in organic chemistry. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced properties, such as improved solubility or increased potency.

The environmental impact of 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone has also been considered in recent studies. While no significant environmental hazards have been reported to date, ongoing research aims to ensure that the production and use of this compound are sustainable and environmentally friendly. This includes optimizing synthetic routes to reduce waste and energy consumption.

In conclusion, 1H-Isochromene-1,3,4-trione 4-N-(4-chlorophenyl)hydrazone (CAS No. 86671-86-5) is a versatile compound with a wide range of potential applications in both medicinal research and organic synthesis. Its unique chemical structure and biological activities make it an important subject of ongoing scientific investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly significant role in the development of innovative therapeutic strategies.